Cas no 1213791-75-3 (Ethyl 2-amino-5-(2-chlorophenyl)-4-methylthiophene-3-carboxylate)

• Product Name: Ethyl 2-amino-5-(2-chlorophenyl)-4-methylthiophene-3-carboxylate
• CAS No: 1213791-75-3
• MF: C₁₄H₁₄ClNO₂S
• MW: 295.784461498261
• CID: 3167799
• PubChem ID: 44817596
• Update Time: 2025-10-29

Ethyl 2-amino-5-(2-chlorophenyl)-4-methylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1213791-75-3
• Ethyl2-amino-5-(2-chlorophenyl)-4-methylthiophene-3-carboxylate
• BDBM50299475
• CHEMBL566530
• Ethyl 2-amino-5-(2-chlorophenyl)-4-methylthiophene-3-carboxylate

• Inchi： 1S/C14H14ClNO2S/c1-3-18-14(17)11-8(2)12(19-13(11)16)9-6-4-5-7-10(9)15/h4-7H,3,16H2,1-2H3
• InChI Key： ZEPRJTIROOGJSN-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=C(C)C(C(=O)OCC)=C(N)S1

Computed Properties

• Exact Mass: 295.0433776Da
• Monoisotopic Mass: 295.0433776Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 80.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Aminothiophenes 2-aminothiophenes

Additional information on Ethyl 2-amino-5-(2-chlorophenyl)-4-methylthiophene-3-carboxylate

Recent Advances in the Study of Ethyl 2-amino-5-(2-chlorophenyl)-4-methylthiophene-3-carboxylate (CAS: 1213791-75-3)

Ethyl 2-amino-5-(2-chlorophenyl)-4-methylthiophene-3-carboxylate (CAS: 1213791-75-3) is a thiophene-based compound that has garnered significant attention in the field of medicinal chemistry due to its potential pharmacological applications. Recent studies have explored its synthesis, structural properties, and biological activities, particularly in the context of drug discovery and development. This research briefing provides an overview of the latest findings related to this compound, highlighting its significance in the chemical and biomedical sciences.

The compound belongs to the class of thiophene carboxylates, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the 2-chlorophenyl and methyl groups in the molecular structure of Ethyl 2-amino-5-(2-chlorophenyl)-4-methylthiophene-3-carboxylate suggests potential interactions with biological targets, making it a promising candidate for further investigation. Recent synthetic approaches have focused on optimizing the yield and purity of this compound, with advancements in catalytic methods and green chemistry techniques.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's inhibitory effects on specific enzymes involved in inflammatory pathways. The results demonstrated significant activity, suggesting its potential as a lead compound for developing novel anti-inflammatory agents. Additionally, molecular docking studies revealed strong binding affinities to target proteins, further supporting its therapeutic potential. These findings underscore the importance of Ethyl 2-amino-5-(2-chlorophenyl)-4-methylthiophene-3-carboxylate as a scaffold for drug design.

Another area of interest is the compound's role in cancer research. Preliminary in vitro studies have shown that it exhibits cytotoxic effects against certain cancer cell lines, particularly those associated with solid tumors. Mechanistic studies indicate that the compound may induce apoptosis through the modulation of key signaling pathways. While these results are promising, further in vivo studies are needed to validate its efficacy and safety profile. Researchers are also exploring structural modifications to enhance its bioavailability and reduce potential side effects.

Beyond its pharmacological applications, Ethyl 2-amino-5-(2-chlorophenyl)-4-methylthiophene-3-carboxylate has also been studied for its chemical properties. Spectroscopic analyses, including NMR and mass spectrometry, have provided detailed insights into its molecular structure and stability. These studies are critical for ensuring the reproducibility of synthetic protocols and for understanding the compound's behavior under various conditions. Recent advancements in analytical techniques have further improved the characterization of this compound, facilitating its use in high-throughput screening assays.

In conclusion, Ethyl 2-amino-5-(2-chlorophenyl)-4-methylthiophene-3-carboxylate (CAS: 1213791-75-3) represents a versatile and promising compound in the field of medicinal chemistry. Its diverse biological activities and potential therapeutic applications make it a valuable subject of ongoing research. Future studies should focus on elucidating its mechanisms of action, optimizing its pharmacological properties, and exploring its clinical potential. As the scientific community continues to uncover its capabilities, this compound may pave the way for the development of new drugs targeting a range of diseases.